Quantum dots assembled from an aziridinium based hybrid perovskite displaying tunable luminescence†
Chemical Communications Pub Date: 2023-02-27 DOI: 10.1039/D2CC06791A
Abstract
3D hybrid perovskites based upon small organic cations gave start to a new intensively growing class of semiconducting materials. Here we report on the elaboration of quantum dots of a recently emerged new perovskite (AzrH)PbBr3 (AzrH = aziridinium cation). By employing the antisolvent precipitation technique and stabilization with a cationic surfactant we succeeded in obtaining quantum dots that display tunable luminescence. This piece of work shows the perspective of aziridinium-based materials for the elaboration of advanced photonic nanostructures.
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